Cas no 868968-04-1 (2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine)

2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine structure
868968-04-1 structure
Product Name:2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine
CAS No:868968-04-1
MF:C18H12F3N5S
MW:387.381591796875
CID:5919513
PubChem ID:7190554
Update Time:2025-07-12

2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-pyridin-2-yl-6-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
    • 2-[6-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]pyridine
    • F1835-0211
    • 868968-04-1
    • TCMDC-125344
    • CHEMBL546172
    • 3-(pyridin-2-yl)-6-((4-(trifluoromethyl)benzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine
    • AKOS024612744
    • 2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine
    • Inchi: 1S/C18H12F3N5S/c19-18(20,21)13-6-4-12(5-7-13)11-27-16-9-8-15-23-24-17(26(15)25-16)14-3-1-2-10-22-14/h1-10H,11H2
    • InChI Key: WSKGSFXJNBAHKR-UHFFFAOYSA-N
    • SMILES: C12=NN=C(C3=NC=CC=C3)N1N=C(SCC1=CC=C(C(F)(F)F)C=C1)C=C2

Computed Properties

  • Exact Mass: 387.07655106g/mol
  • Monoisotopic Mass: 387.07655106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 81.3Ų

2-6-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylpyridine Pricemore >>

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